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Compound of Interest

Compound Name: 1-Naphthyl PP1 hydrochloride

Cat. No.: B1336451 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Effective Handling

1-Naphthyl PP1 hydrochloride is a potent and selective inhibitor of Src family kinases,

exhibiting anti-cancer properties.[1] As a cell-permeable compound with cytotoxic potential, it is

imperative to handle this research chemical with the highest safety standards to minimize

exposure and ensure a safe laboratory environment. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to support your

research endeavors.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Naphthyl PP1 hydrochloride is presented below

for easy reference.
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Property Value Source

Molecular Formula C₁₉H₂₀ClN₅ [2]

Molecular Weight 353.85 g/mol [2]

Solubility
≥73 mg/mL in DMSO (206.30

mM)
MedChemExpress

IC₅₀ Values

v-Src: 1.0 µM, c-Fyn: 0.6 µM,

c-Abl: 0.6 µM, CDK2: 18 µM,

CAMK II: 22 µM

[2][3]

Storage (Solid)
-20°C for 1 year, -80°C for 2

years
[4]

Storage (In solution)
-20°C for 1 month, -80°C for 6

months
[2]

Personal Protective Equipment (PPE)
Given its classification as a potent kinase inhibitor with cytotoxic potential, 1-Naphthyl PP1
hydrochloride should be handled as a hazardous drug.[5] Adherence to strict PPE protocols is

mandatory to prevent dermal, ocular, and respiratory exposure.

Core PPE Requirements:

Gloves: Two pairs of chemotherapy-rated gloves (ASTM D6978 certified) are required.

Change the outer glove immediately upon contamination and both pairs every 30 minutes

during active handling.[6]

Gown: A disposable, back-closing gown made of a material resistant to permeability by

hazardous drugs is essential. Gowns should have long sleeves with tight-fitting elastic or knit

cuffs.[6]

Eye and Face Protection: Indirectly vented chemical splash goggles in combination with a

face shield are necessary when there is a risk of splashes or aerosols.[7]
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Respiratory Protection: For procedures that may generate aerosols or when handling the

powder outside of a containment device, a NIOSH-approved respirator (e.g., N95 or higher)

is required.

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.

PPE Selection for 1-Naphthyl PP1 Hydrochloride

Start: Assess Task

Handling Solid Compound? Handling Liquid Solution?

Risk of Aerosol Generation?

Yes

Minimum PPE:
- Double Chemotherapy Gloves

- Impermeable Gown

No (in containment)

Risk of Splash?

No
Add:

- NIOSH-Approved Respirator
(e.g., N95)

Yes

No Add:
- Goggles and Face Shield

Yes

Proceed with Task
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PPE Selection Workflow for 1-Naphthyl PP1 Hydrochloride

Operational Plan: Step-by-Step Guidance
This section provides a detailed, procedural workflow for handling 1-Naphthyl PP1
hydrochloride from receipt to disposal.

Receiving and Storage
Inspect: Upon receipt, inspect the package for any signs of damage or leakage.

Don PPE: Before opening the shipping container, don a lab coat and a single pair of gloves.

Verify: Confirm that the primary container is sealed and intact.

Transport: Transport the chemical in a secondary, shatterproof container to the designated

storage location.

Store: Store the compound in its original, tightly sealed container at the recommended

temperature (see table above), away from incompatible materials. The storage area should

be clearly labeled as containing potent compounds.

Preparation of Stock Solutions
Work Area: All weighing of the solid and preparation of solutions must be conducted in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

PPE: Don the full required PPE, including double chemotherapy gloves, an impermeable

gown, and eye/face protection.

Weighing: If weighing the powder, use a dedicated, clean spatula and weighing vessel. Tare

the balance with the vessel before adding the compound.

Dissolving: Add the solvent (e.g., DMSO) to the solid in the vial. Cap the vial tightly and

vortex or sonicate as needed to fully dissolve the compound.
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Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

Storage: Store stock solutions at the recommended temperature in clearly labeled, sealed

containers.

Experimental Use
PPE: Maintain full PPE during all experimental procedures involving the compound.

Aliquoting: When diluting the stock solution, work within a fume hood.

Spill Kit: Ensure a spill kit specifically for hazardous chemicals is readily accessible.

Spill and Emergency Procedures
Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing full PPE, absorb the spill with absorbent pads.

Wipe the area with a suitable deactivating agent (if available) or soap and water.

Collect all contaminated materials in a designated hazardous waste bag.

Major Spill (outside a fume hood):

Evacuate the area immediately.

Alert laboratory personnel and contact the institutional safety office.

Restrict access to the contaminated area.

Follow institutional procedures for hazardous material spill cleanup.

Personnel Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Seek immediate medical attention for any exposure.

Waste Disposal
Segregation: All waste contaminated with 1-Naphthyl PP1 hydrochloride must be

segregated as hazardous chemical waste. This includes:

Empty vials

Contaminated PPE (gloves, gowns, etc.)

Pipette tips, tubes, and other disposables

Spill cleanup materials

Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.[8]

[9] Do not mix with biohazardous or non-hazardous waste.[8]

Aqueous Waste: Collect all liquid waste containing the compound in a designated, sealed

hazardous waste container. Do not pour down the drain.

Sharps: Contaminated needles and other sharps must be disposed of in a puncture-resistant

sharps container designated for hazardous chemical waste.

Disposal: Follow all institutional, local, and federal regulations for the disposal of hazardous

waste.[10]

The following workflow diagram summarizes the key operational steps for handling 1-Naphthyl
PP1 hydrochloride.
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Operational Workflow for 1-Naphthyl PP1 Hydrochloride

1. Receiving and Inspection

2. Secure Storage

3. Solution Preparation
(in Fume Hood)

4. Experimental Use

5. Decontamination of Work Area

6. Waste Segregation

7. Hazardous Waste Disposal

Click to download full resolution via product page

Operational Workflow for Handling 1-Naphthyl PP1 Hydrochloride

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle 1-Naphthyl PP1 hydrochloride, fostering a secure environment for
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groundbreaking scientific discovery. Always consult your institution's specific safety guidelines

and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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